Cas no 1448124-01-3 (2-(cyclopentylsulfanyl)-N-(1-methyl-1H-pyrrol-2-yl)methyl-N-(thiophen-2-yl)methylacetamide)

2-(cyclopentylsulfanyl)-N-(1-methyl-1H-pyrrol-2-yl)methyl-N-(thiophen-2-yl)methylacetamide structure
1448124-01-3 structure
Product Name:2-(cyclopentylsulfanyl)-N-(1-methyl-1H-pyrrol-2-yl)methyl-N-(thiophen-2-yl)methylacetamide
CAS No:1448124-01-3
MF:C18H24N2OS2
MW:348.525961875916
CID:6366889
PubChem ID:71806196
Update Time:2024-01-13

2-(cyclopentylsulfanyl)-N-(1-methyl-1H-pyrrol-2-yl)methyl-N-(thiophen-2-yl)methylacetamide Chemical and Physical Properties

Names and Identifiers

    • 2-(cyclopentylsulfanyl)-N-(1-methyl-1H-pyrrol-2-yl)methyl-N-(thiophen-2-yl)methylacetamide
    • 2-cyclopentylsulfanyl-N-[(1-methylpyrrol-2-yl)methyl]-N-(thiophen-2-ylmethyl)acetamide
    • 2-(cyclopentylsulfanyl)-N-[(1-methyl-1H-pyrrol-2-yl)methyl]-N-[(thiophen-2-yl)methyl]acetamide
    • VU0549074-1
    • 2-(cyclopentylthio)-N-((1-methyl-1H-pyrrol-2-yl)methyl)-N-(thiophen-2-ylmethyl)acetamide
    • 1448124-01-3
    • F6436-0347
    • AKOS024558940
    • Inchi: 1S/C18H24N2OS2/c1-19-10-4-6-15(19)12-20(13-17-9-5-11-22-17)18(21)14-23-16-7-2-3-8-16/h4-6,9-11,16H,2-3,7-8,12-14H2,1H3
    • InChI Key: KVCSWFQLWIAAHZ-UHFFFAOYSA-N
    • SMILES: C(N(CC1=CC=CN1C)CC1SC=CC=1)(=O)CSC1CCCC1

Computed Properties

  • Exact Mass: 348.13300574g/mol
  • Monoisotopic Mass: 348.13300574g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 7
  • Complexity: 387
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 78.8Ų

2-(cyclopentylsulfanyl)-N-(1-methyl-1H-pyrrol-2-yl)methyl-N-(thiophen-2-yl)methylacetamide Pricemore >>

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